Cas no 1343108-20-2 (Benzonitrile, 2-chloro-5-(methylamino)-)

• Product Name: Benzonitrile, 2-chloro-5-(methylamino)-
• CAS No: 1343108-20-2
• MF: C₈H₇ClN₂
• MW: 166.607580423355
• CID: 5938009
• PubChem ID: 63091795
• Update Time: 2025-06-08

Benzonitrile, 2-chloro-5-(methylamino)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-chloro-5-(methylamino)-
• 1343108-20-2
• SCHEMBL8343255
• 2-chloro-5-(methylamino)benzonitrile
• AKOS012392268
• EN300-2905220

• Inchi： 1S/C8H7ClN2/c1-11-7-2-3-8(9)6(4-7)5-10/h2-4,11H,1H3
• InChI Key： JAFGWTZZFIVABP-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC(NC)=CC=C1Cl

Computed Properties

• Exact Mass: 166.0297759g/mol
• Monoisotopic Mass: 166.0297759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.8Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 322.2±27.0 °C(Predicted)
• pka: 2.95±0.25(Predicted)

Additional information on Benzonitrile, 2-chloro-5-(methylamino)-

Benzonitrile, 2-chloro-5-(methylamino)- (CAS No. 1343108-20-2): A Comprehensive Overview in Modern Chemical Biology and Medicinal Chemistry

Benzonitrile, 2-chloro-5-(methylamino)-, identified by its CAS number 1343108-20-2, is a significant intermediate in the realm of chemical biology and medicinal chemistry. This compound, characterized by its chloro and methylamino substituents on a benzene ring connected to a nitrile group, has garnered considerable attention due to its versatile reactivity and potential applications in drug discovery and synthetic chemistry.

The structural motif of Benzonitrile, 2-chloro-5-(methylamino)- positions it as a valuable building block for the synthesis of more complex molecules. The presence of both electron-withdrawing and electron-donating groups on the aromatic ring enhances its utility in various chemical transformations. Specifically, the chloro group at the 2-position facilitates nucleophilic aromatic substitution reactions, while the methylamino group at the 5-position can participate in hydrogen bonding interactions and further functionalization.

In recent years, there has been a surge in research focusing on the development of novel heterocyclic compounds for therapeutic applications. Benzonitrile, 2-chloro-5-(methylamino)- has emerged as a key precursor in the synthesis of several bioactive scaffolds. For instance, it has been utilized in the preparation of substituted pyridines and quinolines, which are known for their pharmacological properties. These derivatives have shown promise in preclinical studies as inhibitors of various enzymes and receptors involved in metabolic disorders and inflammatory diseases.

One of the most compelling aspects of Benzonitrile, 2-chloro-5-(methylamino)- is its role in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with cancer and other chronic diseases. By modifying the core structure of this compound, researchers have been able to design molecules that selectively inhibit specific kinases. For example, derivatives of Benzonitrile, 2-chloro-5-(methylamino)- have been reported to exhibit potent activity against tyrosine kinases, making them attractive candidates for further development into therapeutic agents.

The synthesis of Benzonitrile, 2-chloro-5-(methylamino)- itself is an intriguing process that highlights the ingenuity of organic chemists. One common approach involves the chlorination of a methyl-substituted benzonitrile followed by amination at the desired position. This strategy leverages well-established reaction protocols while allowing for customization through various substituent effects. The use of palladium-catalyzed cross-coupling reactions has also been explored to introduce additional functional groups with high regioselectivity.

The versatility of Benzonitrile, 2-chloro-5-(methylamino)- extends beyond its use as a synthetic intermediate. It has also been employed in material science applications, where its ability to form coordination complexes with metal ions makes it useful in the development of catalysts and luminescent materials. These applications underscore the broad utility of this compound across multiple scientific disciplines.

In conclusion, Benzonitrile, 2-chloro-5-(methylamino)- (CAS No. 1343108-20-2) represents a fascinating compound with significant implications in chemical biology and medicinal chemistry. Its unique structural features enable diverse chemical transformations and have led to its widespread use in drug discovery efforts. As research continues to uncover new applications for this molecule, its importance is likely to grow even further.